Cas no 1159822-46-4 (3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride)

• Product Name: 3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride
• CAS No: 1159822-46-4
• MF: C₉H₁₆Cl₂N₂O
• MW: 239.142140388489
• MDL: MFCD11501156
• CID: 4574156
• Update Time: 2025-10-24

3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminophenyl)-DL-beta-alaninol 2HCl
• 2-(3-Aminophenyl)-DL-beta-alaninol dihydrochloride
• 3-amino-3-(3-aminophenyl)propan-1-ol;dihydrochloride
• 3-(3-Aminophenyl)-DL-beta-alaninol dihydrochloride
• 3-Amino-3-(3-amino-phenyl)-propan-1-ol dihydrochloride
• 3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride

• MDL： MFCD11501156
• Inchi： 1S/C9H14N2O.2ClH/c10-8-3-1-2-7(6-8)9(11)4-5-12;;/h1-3,6,9,12H,4-5,10-11H2;2*1H
• InChI Key： ZSYFJGAIQBOCAA-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCC(C1C=CC=C(C=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 130
• Topological Polar Surface Area: 72.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride

Comprehensive Overview of 3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride (CAS No. 1159822-46-4)

3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride (CAS No. 1159822-46-4) is a specialized organic compound widely utilized in pharmaceutical research and biochemical applications. This compound, characterized by its aminophenyl and β-alaninol moieties, has garnered significant attention due to its potential role in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate for synthesizing more complex molecules.

The compound’s dihydrochloride form enhances its solubility and stability, making it suitable for various experimental conditions. In recent years, the demand for 3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride has increased, driven by its applications in peptide synthesis and medicinal chemistry. Its unique structure allows for modifications that can lead to the development of novel therapeutics, particularly in areas such as neurological disorders and metabolic diseases.

One of the key reasons for the growing interest in CAS No. 1159822-46-4 is its relevance to high-throughput screening (HTS) platforms. As the pharmaceutical industry increasingly adopts AI-driven drug discovery, compounds like 3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride are being screened for their bioactivity and potential therapeutic effects. This aligns with the current trend of leveraging computational chemistry and machine learning to accelerate drug development.

Another area where 3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride shows promise is in the study of enzyme inhibitors. Its aminophenyl group can interact with active sites of enzymes, making it a candidate for designing inhibitors targeting specific pathways. This is particularly relevant in the context of cancer research, where enzyme inhibition is a common strategy for developing targeted therapies.

From a synthetic perspective, the compound’s DL-β-alaninol backbone offers versatility in chemical modifications. Researchers are exploring its use in creating chiral derivatives, which are crucial for developing enantiomerically pure drugs. This is in line with the pharmaceutical industry’s focus on stereoselective synthesis to improve drug efficacy and reduce side effects.

In addition to its pharmaceutical applications, 3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride is also being investigated in material science. Its aromatic and aliphatic components make it a potential building block for designing functional polymers with tailored properties. This interdisciplinary approach highlights the compound’s broad utility beyond traditional drug development.

For researchers sourcing CAS No. 1159822-46-4, quality and purity are paramount. Reputable suppliers provide detailed analytical certificates (CoA) to ensure the compound meets stringent standards. This is especially important for in vitro and in vivo studies, where impurities can skew experimental results.

As the scientific community continues to explore the potential of 3-(3-Aminophenyl)-DL-β-alaninol Dihydrochloride, its role in advancing precision medicine and personalized therapeutics is becoming increasingly evident. With ongoing research and development, this compound is poised to contribute significantly to the next generation of biomedical innovations.